Cas no 98816-32-1 (1H-Pyrazole-1-methanol,3-methyl-)

1H-Pyrazole-1-methanol,3-methyl- structure
98816-32-1 structure
Product Name:1H-Pyrazole-1-methanol,3-methyl-
CAS No:98816-32-1
MF:C5H8N2O
MW:112.129820823669
CID:807895
PubChem ID:127159
Update Time:2025-04-19

1H-Pyrazole-1-methanol,3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-methanol,3-methyl-
    • (3-methylpyrazol-1-yl)methanol
    • N-hydroxymethyl-3-methylpyrazole
    • HMS1369C17
    • N-Hydroxymethyl-3(S)-methylpyrazole
    • BRN 0109802
    • (3-methyl-1H-pyrazol-1-yl)methanol
    • 3-Methyl-1H-pyrazole-1-methanol
    • 1-methanol-3-methyl-1H-pyrazole
    • DTXSID90243828
    • SCHEMBL6864001
    • 1H-Pyrazole-1-methanol, 3-methyl-
    • 98816-32-1
    • AKOS021983248
    • 4-23-00-00586 (Beilstein Handbook Reference)
    • ChemDiv2_000061
    • Inchi: 1S/C5H8N2O/c1-5-2-3-7(4-8)6-5/h2-3,8H,4H2,1H3
    • InChI Key: WXHDUCRTLZRAEA-UHFFFAOYSA-N
    • SMILES: OCN1C=CC(C)=N1

Computed Properties

  • Exact Mass: 112.064
  • Monoisotopic Mass: 112.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 215.1°Cat760mmHg
  • Flash Point: 83.9°C
  • Refractive Index: 1.552
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